Cas no 1408730-12-0 (3-Bromo-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]benzoic acid)

• Product Name: 3-Bromo-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]benzoic acid
• CAS No: 1408730-12-0
• MF: C₁₁H₉BrN₂O₄
• MW: 313.104161977768
• CID: 5799533
• PubChem ID: 64063700
• Update Time: 2025-05-28

3-Bromo-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1408730-12-0
• AKOS013380548
• EN300-7563690
• 3-bromo-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]benzoic acid
• 3-Bromo-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]benzoic acid

• Inchi： 1S/C11H9BrN2O4/c1-6-9(14-18-13-6)5-17-10-3-2-7(11(15)16)4-8(10)12/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： VGHUVZVEYOSTGZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1OCC1C(C)=NON=1

Computed Properties

• Exact Mass: 311.97457g/mol
• Monoisotopic Mass: 311.97457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.4Ų

Additional information on 3-Bromo-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]benzoic acid

Comprehensive Overview of 3-Bromo-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]benzoic acid (CAS No. 1408730-12-0)

3-Bromo-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]benzoic acid (CAS No. 1408730-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a benzoic acid backbone with a 1,2,5-oxadiazole (also known as furazan) moiety, making it a valuable intermediate in drug discovery and material science. Its bromine substitution and methoxy linker enhance its reactivity, enabling diverse applications in synthetic chemistry.

The growing interest in heterocyclic compounds like 1,2,5-oxadiazoles stems from their role in modulating biological activity. Researchers frequently explore derivatives of this class for their potential as kinase inhibitors, antimicrobial agents, or anti-inflammatory compounds. The 3-Bromo-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]benzoic acid structure aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are optimized for target binding. This compound’s CAS No. 1408730-12-0 is often cited in patents related to metabolic disease therapeutics, reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, the bromo substituent at the 3-position of the aromatic ring offers a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Meanwhile, the 4-methyl-1,2,5-oxadiazole group contributes to the compound’s stability and bioavailability, traits highly sought after in prodrug development. Recent publications highlight its utility in creating bioconjugates for targeted drug delivery systems, a hot topic in precision medicine.

Environmental and regulatory considerations are also critical when discussing 3-Bromo-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]benzoic acid. While not classified as hazardous under standard guidelines, its handling requires adherence to Good Laboratory Practices (GLP) due to its potential reactivity. Analytical methods like HPLC and LC-MS are commonly employed to characterize its purity, especially given its use in high-value applications such as API synthesis (Active Pharmaceutical Ingredient).

In the context of AI-driven drug discovery, this compound exemplifies how computational tools predict scaffold utility. Platforms like AlphaFold or quantum chemistry simulations can model interactions between its oxadiazole ring and biological targets, accelerating hit-to-lead optimization. Such advancements address frequent search queries like “how to optimize heterocyclic scaffolds for drug development” or “role of brominated aromatics in medicinal chemistry,” bridging theoretical knowledge with practical applications.

Market-wise, the demand for CAS No. 1408730-12-0 is rising among contract research organizations (CROs) and academic labs focusing on structure-activity relationship (SAR) studies. Suppliers often provide this compound with >95% purity, accompanied by detailed NMR and HRMS data to ensure reproducibility—a key concern for researchers validating findings. Its price per gram reflects its niche status but remains competitive compared to similar custom synthesis intermediates.

Future directions for 3-Bromo-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]benzoic acid may include exploration in photopharmacology, where light-responsive compounds gain traction. Its methoxy linker could be modified to incorporate photo-switchable groups, aligning with trends in non-invasive therapies. Additionally, its potential in metal-organic frameworks (MOFs) for catalytic applications is an underexplored area that may attract material scientists.

To summarize, 3-Bromo-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]benzoic acid (CAS No. 1408730-12-0) represents a multifaceted tool for researchers. Its balanced properties—reactivity, stability, and structural modularity—make it a standout choice for projects requiring precision and innovation. As the scientific community continues to prioritize small-molecule therapeutics and green chemistry, compounds like this will remain at the forefront of interdisciplinary research.